2-chloro-7,7-dimethyl-5H,7H-furo[3,4-b]pyridine-3-carbonitrile

• IUPAC Name: 2-chloro-7,7-dimethyl-5H-furo[3,4-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C10H9ClN2O/c1-10(2)8-7(5-14-10)3-6(4-12)9(11)13-8/h3H,5H2,1-2H3
• InChI Key: QSPACLUVDBOXSR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=NC(=C(C=C2CO1)C#N)Cl)C
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• CAS RN: 1851912-12-3

Description

2-chloro-7,7-dimethyl-5H,7H-furo[3,4-b]pyridine-3-carbonitrile is a chemical compound with the CAS Number: 1851912-12-3. It has a molecular weight of 208.65 and its IUPAC name is 2-chloro-7,7-dimethyl-5,7-dihydrofuro[3,4-b]pyridine-3-carbonitrile. The compound is stored at room temperature and is in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9ClN2O/c1-10(2)8-7(5-14-10)3-6(4-12)9(11)13-8/h3H,5H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is an oil that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Reactions

2-Chloro-7,7-dimethyl-5H,7H-furo[3,4-b]pyridine-3-carbonitrile serves as a versatile intermediate in the synthesis of complex heterocyclic compounds. Its reactivity has been explored in various chemical transformations, contributing to the development of new synthetic methodologies. For example, it has been involved in reactions leading to the synthesis of pyridine derivatives with potential antimicrobial and anticancer activities. The compound's utility is highlighted in the preparation of novel triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, showcasing its role in creating biologically active molecules (Flefel et al., 2018).

Structural and Vibrational Properties

The structural and vibrational properties of 2-chloro-7,7-dimethyl-5H,7H-furo[3,4-b]pyridine-3-carbonitrile and related compounds have been extensively studied through theoretical and experimental approaches. Density Functional Theory (DFT) calculations reveal insights into their stable structures in various media, offering a deeper understanding of their chemical behavior and interaction with other molecules. Such studies are crucial for designing molecules with desired properties and for understanding the fundamental aspects of their reactivity and stability (Márquez et al., 2015).

Photophysical Properties

The photophysical properties of derivatives of 2-chloro-7,7-dimethyl-5H,7H-furo[3,4-b]pyridine-3-carbonitrile have also been a subject of research, particularly in the context of developing materials for optoelectronic applications. Investigations into these properties enable the design of compounds with specific light absorption and emission characteristics, which are essential for applications in light-emitting devices, photovoltaics, and sensors. The understanding of how structural modifications affect these properties guides the synthesis of novel materials with tailored photophysical behaviors (Zedan et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.